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Compound of Interest

Compound Name: Benzyl vinylcarbamate

Cat. No.: B105125 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling guidelines for all laboratory chemicals is paramount. This guide

provides a comprehensive overview of the safety protocols and essential data for Benzyl
vinylcarbamate.

Chemical Identification and Physical Properties
Benzyl vinylcarbamate is a chemical compound used in various research and synthetic

applications. A summary of its key physical and chemical properties is provided below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₁NO₂ [1]

Molecular Weight 177.20 g/mol [1]

CAS Number 84713-20-2 [2]

Appearance White solid [3]

Melting Point 43-44°C [1]

Boiling Point 271.837°C at 760 mmHg [1]

Flash Point 118.203°C [1]

Density 1.089 g/cm³ [1]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate.
[1]

Storage Temperature

Keep in dark place, Inert

atmosphere, Store in freezer,

under -20°C.

[1]

Hazard Identification and Classification
Benzyl vinylcarbamate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.
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Hazard Class GHS Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
alt text

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
alt text

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
alt text

Specific Target Organ

Toxicity - Single

Exposure

Category 3
H335: May cause

respiratory irritation
alt text

Signal Word: Warning[2]

Note on NFPA 704 Rating: A pre-calculated NFPA 704 diamond ("fire diamond") for Benzyl
vinylcarbamate is not readily available in the public domain. This is common for many

research-specific chemicals. Personnel should handle this substance based on the detailed

GHS classifications provided.

Safe Handling and Storage Workflow
Proper handling and storage procedures are critical to minimize risk. The following workflow

outlines the key steps for the safe management of Benzyl vinylcarbamate in a laboratory

setting.
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(e.g., fume hood)

Keep container
tightly closed

Store away from
incompatible materials

Collect waste in a
suitable, labeled container

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Avoid breathing dust/vapors

Prevent skin and eye contact

Dispose of according to
institutional and local regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Benzyl vinylcarbamate.

Hazard Identification and Mitigation Strategies
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Understanding the potential hazards and implementing appropriate mitigation strategies is

fundamental to laboratory safety.

Caption: Key hazards of Benzyl vinylcarbamate and their corresponding mitigation strategies.

Precautionary Measures and First Aid
The following precautionary statements and first aid measures are based on the available

Safety Data Sheets.

Prevention[2]
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands and other exposed areas thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

Response and First Aid[2]
P301+P317 (If Swallowed): Get medical help. Rinse mouth.

P302+P352 (If on Skin): Wash with plenty of water.

P332+P317 (If skin irritation occurs): Get medical help.

P362+P364: Take off contaminated clothing and wash it before reuse.

P304+P340 (If Inhaled): Remove person to fresh air and keep comfortable for breathing.

P319 (If you feel unwell): Get medical help.

P305+P351+P338 (If in Eyes): Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]
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Storage[2]
P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal[2]
P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations, and product characteristics at time of

disposal.

Toxicological Information
Detailed quantitative toxicological data for Benzyl vinylcarbamate, such as LD50 (Lethal

Dose, 50%) or LC50 (Lethal Concentration, 50%) values for oral, dermal, and inhalation routes,

are not available in the reviewed safety data sheets.[2] The hazard classifications are based on

qualitative assessments and the known risks of similar chemical structures. The absence of

specific toxicity data underscores the importance of adhering to the precautionary measures

outlined in this guide to minimize exposure.

Experimental Protocols
Specific experimental protocols for determining the toxicological or safety properties of Benzyl
vinylcarbamate were not found in the publicly available literature. The handling and safety

guidelines provided are based on standard laboratory practices for chemicals with similar GHS

classifications. When developing new procedures or scaling up reactions involving Benzyl
vinylcarbamate, a thorough risk assessment should be conducted.

Reactivity and Stability
Information regarding the specific reactivity and chemical stability of Benzyl vinylcarbamate is

limited. It is recommended to store it away from incompatible materials, though a

comprehensive list of such materials is not provided in the available safety data.[2] Standard

practice dictates avoiding contact with strong oxidizing agents, strong acids, and strong bases.

This guide is intended to provide a comprehensive overview of the available safety and

handling information for Benzyl vinylcarbamate. It is crucial for all personnel to review the full
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Safety Data Sheet (SDS) before working with this chemical and to adhere to all institutional

safety policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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